6-chloro-1-[(3,4-dichlorobenzyl)oxy]-2-phenyl-1H-1,3-benzimidazole

• IUPAC Name: 6-chloro-1-[(3,4-dichlorophenyl)methoxy]-2-phenylbenzimidazole
• InChI: InChI=1S/C20H13Cl3N2O/c21-15-7-9-18-19(11-15)25(20(24-18)14-4-2-1-3-5-14)26-12-13-6-8-16(22)17(23)10-13/h1-11H,12H2
• InChI Key: HLJAMPGGUACYDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(N2OCC4=CC(=C(C=C4)Cl)Cl)C=C(C=C3)Cl
• Molecular Formula: C20H13Cl3N2O
• DSSTOX Substance ID: DTXSID801165413
• Molecular Weight: 403.7 g/mol
• CAS No.: 303148-73-4

Description

6-chloro-1-[(3,4-dichlorobenzyl)oxy]-2-phenyl-1H-1,3-benzimidazole, also known as CDPB, is an important organic compound used in a variety of scientific research applications. It is a synthetic compound with a molecular formula of C19H14Cl3N3O and a molecular weight of 408.23 g/mol. CDPB is a white crystalline solid with a melting point of 185-187 °C and a boiling point of 522.7 °C. It is soluble in ethanol, methanol and ethyl acetate, and insoluble in water.

Scientific Research Applications

Medicinal Chemistry and Drug Synthesis

Benzimidazole derivatives, including compounds like 6-chloro-1-[(3,4-dichlorobenzyl)oxy]-2-phenyl-1H-1,3-benzimidazole, are pivotal in medicinal chemistry due to their significant biological activities. These compounds are integral in the synthesis of pharmacologically active compounds for therapeutic interests. Specifically, the introduction of benzimidazole at certain positions in compounds is believed to enhance activity and selectivity, especially in anticancer activities. A series of purine/benzimidazole hybrids, for instance, have shown promising in vitro anticancer activities against tumor cell lines, suggesting the potential of benzimidazole derivatives in cancer treatment strategies (Yimer & Fekadu, 2015).

Biological and Chemical Properties

The chemistry of compounds containing benzimidazole derivatives is diverse, reflecting in their wide range of properties and applications. These compounds, including their different protonated and/or deprotonated forms, have been extensively studied for their spectroscopic properties, structures, magnetic properties, and biological and electrochemical activity. The extensive research in this domain underscores the importance of benzimidazole derivatives in various scientific fields and their potential in uncovering new areas of interest (Boča, Jameson, & Linert, 2011).

Synthesis Methods and Applications

Benzimidazole derivatives are synthesized through various methods, catering to their extensive biological applications. The methods developed for the synthesis of benzimidazoles, quinoxalines, and benzo(1,5)diazepines from the condensation of o-phenylenediamines with various electrophilic reagents illustrate the versatile nature of these compounds in scientific research. The synthesis and biological applications of azolylthiazoles, including the preparation of fluorescent systems based on benzoxazine nuclei, highlight the significance of benzimidazole derivatives in multiple research and application fields, such as fluorescence and imaging techniques (Ibrahim, 2011).

Mechanism of Action

Target of Action

It shares structural similarities with dichlorobenzyl alcohol , a known antiseptic with a broad spectrum for bacterial and virus associated with mouth and throat infections .

Mode of Action

The antiseptic mechanism of dichlorobenzyl alcohol, a structurally similar compound, is thought to be related to a denaturation of external proteins and rearrangement of the tertiary structure proteins .

Biochemical Pathways

It’s worth noting that dichlorobenzyl alcohol, a structurally similar compound, has been found to have a local anesthetic action due to a reduced sodium channel blockade .

Result of Action

The structurally similar compound, dichlorobenzyl alcohol, is known to have antiseptic properties, suggesting that this compound may also have similar effects .